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Compound of Interest

Compound Name: Succinylacetone-13C5

Cat. No.: B1661121

Proficiency testing (PT) is a critical component of quality assurance for newborn screening
laboratories, ensuring the accuracy and reliability of testing for rare but serious conditions like
Tyrosinemia Type |. For this specific disorder, the measurement of succinylacetone in dried
blood spots (DBS) is the primary and most specific biomarker. This guide provides a
comparative overview of the major proficiency testing programs available for succinylacetone
analysis, presenting performance data and detailed experimental protocols to aid researchers,
scientists, and drug development professionals in evaluating and implementing these essential
quality control measures.

The two most prominent providers of proficiency testing programs for succinylacetone in
newborn screening are the Newborn Screening Quality Assurance Program (NSQAP) operated
by the U.S. Centers for Disease Control and Prevention (CDC) and the European Research
Network for evaluation and improvement of screening, diagnostic methods and treatment of
inherited disorders of metabolism (ERNDIM). Both organizations offer schemes that allow
laboratories to assess their performance against their peers and established reference values.

Comparison of Major Proficiency Testing Programs
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Feature

CDC Newborn Screening
Quality Assurance
Program (NSQAP)

European Research
Network for Inherited
Disorders of Metabolism
(ERNDIM)

Program Name

Biochemical Proficiency

Testing Program

Special Assays in Dried Blood
Spots

Analyte

Succinylacetone (SUAC)

Succinylacetone (SUAC)

Sample Type

Dried Blood Spots (DBS)

Dried Blood Spots (DBS)

Distribution Frequency

Quatrterly challenges[1]

Annual scheme with multiple

distributions

Reporting

Provides individual laboratory
performance reports and
summary reports.[2] Data
includes comparisons across

different analytical methods.[1]

Issues annual reports detailing
overall scheme performance,
including intra- and inter-

laboratory variation.[3][4]

Data Accessibility

Reports are available to
participating laboratories.
Some data is published in
peer-reviewed journals and
CDC reports.[1][5]

Annual reports are available
on the ERNDIM website.[3][4]

[6]7]

Performance Data from Proficiency Testing

Programs

ERNDIM: Special Assays in Dried Blood Spots Scheme

The ERNDIM annual reports for the "Special Assays in dried blood spots" scheme provide

valuable insights into the performance of laboratories measuring succinylacetone. The data

highlights the variability between different laboratories and methods.
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Mean Inter- Mean Intra-
. Number of laboratory laboratory
ear
Datasets Submitted Variation (CV) for Variation for All
Succinylacetone Analytes
2023 112 67.3%][3] 10.2%[3]

Not explicitly stated
for succinylacetone,
but overall mean inter-
2022 114 o 11.2%[4]
lab variation for all

analytes was 34.36%

[4]

The high inter-laboratory coefficient of variation for succinylacetone underscores the challenges
in standardizing this measurement across different newborn screening laboratories.[3]

CDC NSQAP: Insights from Published Data

Data from the CDC's NSQAP has been instrumental in highlighting performance differences
between various analytical methods used by participating laboratories. A key observation has
been the analytic bias in succinylacetone recoveries between non-kit tandem mass
spectrometry methods and the widely used NeoBase™ kit.[5][8]

A study utilizing NSQAP proficiency testing data from 2009-2011 demonstrated that SUAC
recoveries from non-kit and NeoBase™ kit tandem mass spectrometry methods were markedly
different.[5] This discrepancy was significant enough to affect the clinical classification of PT
specimens, with some kit users reporting results as "within normal limits" for samples enriched
with 10-15 pmol/L of succinylacetone due to the use of high cutoff values.[5] These findings
emphasize the importance of method-specific reference ranges and careful evaluation of PT
results in the context of the analytical method used.

Experimental Protocols
Preparation of Dried Blood Spot Proficiency Testing
Materials (CDC NSQAP Method)
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The CDC's NSQAP prepares its dried blood spot PT materials in-house to ensure quality and
consistency.

Protocol:

Blood Source: Whole blood units collected in citrate phosphate dextrose adenine (CPDA-1)
are sourced from a regional blood bank.[8]

o Hematocrit Adjustment: The hematocrit of the blood is adjusted to 50% by removing plasma.

[8]

e Enrichment: For creating PT samples with elevated succinylacetone levels, a predetermined
quantity of an aqueous SUAC standard solution is added to the whole blood.[8] The SUAC
standard (4,6-dioxoheptanoic acid, 99.5% purity) can be sourced from suppliers like Sigma-
Aldrich.[8]

e Spotting: The unenriched or enriched blood is then spotted onto filter paper cards to create
the dried blood spots.

 Distribution: The prepared DBS materials are distributed to participating laboratories as
blind-coded samples.[9]

Analytical Method: Tandem Mass Spectrometry (MS/MS)
for Succinylacetone in DBS

The following is a representative protocol for the quantitative analysis of succinylacetone from
dried blood spots using liquid chromatography-tandem mass spectrometry (LC-MS/MS), a
common method in newborn screening.[10]

Materials:
 Dried blood spot punches (e.g., 3/16-inch)
¢ Agqueous solution with deuterium-labeled succinylacetone as an internal standard (1S)

o Reagents for oximation, extraction, and butylation
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e LC-MS/MS system
Protocol:

o Elution: A dried blood spot punch is eluted with an aqueous solution containing the
deuterium-labeled succinylacetone internal standard.[10]

o Oximation: The succinylacetone and internal standard are oximated.[10]
o Extraction and Butylation: The oximated compounds are then extracted and butylated.[10]

e LC-MS/MS Analysis: The prepared sample is analyzed by LC-MS/MS. Quantitation is
achieved using selected reaction monitoring (SRM) of the transitions for succinylacetone and
its internal standard.[10] For example, monitoring the transitions m/z 212 to 156 for
succinylacetone and m/z 214 to 140 for the internal standard.[10]

Visualizing the Workflow and Pathway
Newborn Screening and Proficiency Testing Workflow

The following diagram illustrates the general workflow of newborn screening for Tyrosinemia
Type | and the integrated role of proficiency testing.
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Caption: Workflow of newborn screening for Tyrosinemia Type | and the proficiency testing

cycle.

Tyrosine Catabolism and the Role of Succinylacetone

This diagram illustrates the tyrosine catabolism pathway and the enzymatic block in
Tyrosinemia Type | that leads to the accumulation of succinylacetone.
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Caption: The tyrosine catabolism pathway and the defect in Tyrosinemia Type I.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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